Cas no 28418-86-2 (1-(1-Methylnaphthalen-4-yl)ethanone)

• Product Name: 1-(1-Methylnaphthalen-4-yl)ethanone
• CAS No: 28418-86-2
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD00671556
• CID: 268730
• PubChem ID: 97645
• Update Time: 2025-06-12

1-(1-Methylnaphthalen-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methyl-1-naphthalenyl)-
• 4-Methyl-1-acetonaphthone
• 1-(4-methylnaphthalen-1-yl)ethanone
• 1-(1-Methylnaphthalen-4-yl)ethanone
• 1-(4-Methyl-[1]naphthyl)-aethanon
• 1-(4-methyl-1-naphthyl)ethanone
• 1-Acetyl-4-methylnaphthalene
• 1-Methyl-4-acetylnaphthalin
• 4-ACETYL-1-METHYLNAPHTHALENE
• 1-Methyl-4-acetylnaphthalene
• NSC 139880
• 4MV10A9XPR
• 4'-Methyl-1'-acetonaphthone
• NSC139880
• AB1530
• 1-(4-methyl-naphthalen-1-yl)-ethanone
• 1-(4-methylnaphthalen-1-yl)ethan-1-one
• D
• AKOS000114432
• 28418-86-2
• A819443
• CS-0281137
• NSC-139880
• DTXSID10182629
• M1202
• J-017064
• EN300-1856837
• SCHEMBL405225
• 1-(4-METHYL-1-NAPHTHALENYL)ETHANONE
• FT-0774859
• AMY19309
• 1'-ACETONAPHTHONE, 4'-METHYL-
• MFCD00671556
• AS-58507
• UNII-4MV10A9XPR
• Ethanone, 1-(4-methyl-1-naphthalenyl)-
• BKGIZYOJHJKFJP-UHFFFAOYSA-N
• DB-102718

• MDL： MFCD00671556
• Inchi： 1S/C13H12O/c1-9-7-8-12(10(2)14)13-6-4-3-5-11(9)13/h3-8H,1-2H3
• InChI Key： BKGIZYOJHJKFJP-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 184.08900
• Monoisotopic Mass: 184.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.075
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 136°C/2mmHg
• Flash Point: 140 ºC
• Refractive Index: 1.604
• PSA: 17.07000
• LogP: 3.35080
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(1-Methylnaphthalen-4-yl)ethanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H341
• Warning Statement： P201-P202-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P308+P313-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-(1-Methylnaphthalen-4-yl)ethanone

Professional Introduction to 1-(1-Methylnaphthalen-4-yl)ethanone (CAS No. 28418-86-2)

1-(1-Methylnaphthalen-4-yl)ethanone, identified by the Chemical Abstracts Service (CAS) number 28418-86-2, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a methyl naphthalene core with an acetyl group at the 4-position, exhibits a unique structural framework that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. The molecular structure of 1-(1-Methylnaphthalen-4-yl)ethanone consists of a naphthalene ring substituted with a methyl group at the 1-position and an acetyl group at the 4-position, providing a versatile platform for further functionalization and derivatization.

The compound's chemical formula is C₁₁H₁₀O, reflecting its composition of 11 carbon atoms, 10 hydrogen atoms, and one oxygen atom. The presence of the carbonyl group (C=O) in the acetyl moiety imparts reactivity that is commonly exploited in organic synthesis, particularly in condensation reactions, Michael additions, and other nucleophilic additions. This reactivity makes 1-(1-Methylnaphthalen-4-yl)ethanone a useful building block for constructing more complex molecules, including pharmacophores that may exhibit desirable biological activities.

In recent years, there has been growing interest in 1-(1-Methylnaphthalen-4-yl)ethanone due to its potential applications in medicinal chemistry. The naphthalene scaffold is well-known for its presence in numerous bioactive natural products and pharmaceuticals, suggesting that derivatives of this compound may possess relevant biological properties. For instance, studies have explored the use of naphthalene derivatives as modulators of enzyme activity and as intermediates in the synthesis of drugs targeting neurological disorders. The specific substitution pattern in 1-(1-Methylnaphthalen-4-yl)ethanone may influence its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(1-Methylnaphthalen-4-yl)ethanone is its utility as a precursor in the synthesis of more complex molecules. The acetyl group at the 4-position can be readily converted into other functional groups through standard organic transformations, such as reduction to an alcohol or esterification to form an ester. Similarly, the methyl naphthalene core can undergo further substitution or coupling reactions, allowing chemists to tailor the structure for specific applications. This flexibility has made 1-(1-Methylnaphthalen-4-yl)ethanone a valuable asset in drug discovery pipelines, where rapid access to structurally diverse compounds is essential.

Recent research has also highlighted the potential role of 1-(1-Methylnaphthalen-4-yl)ethanone in materials science. The compound's aromatic nature and electron-deficient carbonyl group make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its ability to participate in π-stacking interactions may be exploited in the design of molecular crystals with specific optical or electronic properties. These findings underscore the broad utility of 1-(1-Methylnaphthalen-4-yl)ethanone, extending beyond traditional pharmaceutical applications into emerging fields of chemical innovation.

The synthesis of 1-(1-Methylnaphthalen-4-yl)ethanone can be achieved through several routes, depending on the desired scale and purity requirements. One common approach involves the Friedel-Crafts acylation of 1-methyl-naphthalene using an acetyl chloride derivative in the presence of a Lewis acid catalyst. Alternatively, condensation reactions between appropriate ketones and methyl naphthyl aldehydes or ketones can provide access to this compound under mild conditions. Each synthetic route offers distinct advantages in terms of yield, scalability, and ease of purification, allowing researchers to select the most appropriate method based on their specific needs.

In conclusion, 1-(1-Methylnaphthalen-4-yl)ethanone (CAS No. 28418-86-2) represents a versatile and multifunctional compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an attractive intermediate for pharmaceutical synthesis, while its aromaticity and reactivity also open avenues for applications in materials science. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical innovation.